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Compound of Interest

Compound Name: Methyl 6-Acetoxyhexanoate

Cat. No.: B012942

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the disposal of
Methyl 6-acetoxyhexanoate, presented in a clear, procedural format to address specific
operational questions.

Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Methyl 6-acetoxyhexanoate
with appropriate care. Always wear suitable personal protective equipment (PPE), including
gloves, and eye/face protection.[1] Work in a well-ventilated area and avoid breathing fumes.[1]
In case of contact with skin or eyes, flush immediately with water for at least 15 minutes and
seek medical attention.[1]

Quantitative Data

The following table summarizes the key physical and chemical properties of Methyl 6-
acetoxyhexanoate.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b012942?utm_src=pdf-interest
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://aksci.com/sds/6844AL_SDS.pdf
https://aksci.com/sds/6844AL_SDS.pdf
https://aksci.com/sds/6844AL_SDS.pdf
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

CAS Number

104954-58-7[1][2]

Molecular Formula

CoH1604[2]

Molecular Weight

188.22 g/mol [2]

Purity

98% (GC)[1]

Storage Temperature

2-8°C[2]

Disposal Procedures

The disposal of Methyl 6-acetoxyhexanoate must be conducted in accordance with all

federal, state, and local regulations.[1] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste, as outlined in US EPA

guidelines (40 CFR 261.3).[1]

Step-by-Step Disposal Workflow:

o Waste Classification: Determine if the Methyl 6-acetoxyhexanoate waste is classified as

hazardous. This determination should be made in consultation with your institution's

Environmental Health and Safety (EHS) department and based on federal, state, and local

regulations.

» Containerization: Place the waste into a suitable, labeled disposal container.[1] The container

must be compatible with the chemical and clearly marked as "Hazardous Waste" (if

applicable) with the full chemical name. Do not reuse empty containers; they should be

disposed of as unused product.[1]

o Storage: Store the waste container in a designated, well-ventilated, and cool area, away

from incompatible materials and sources of ignition.

o Waste Pickup: Arrange for the collection of the chemical waste by an approved and licensed

waste disposal contractor. Your institution's EHS department will typically manage this

process.
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In the event of a spill, prevent further leakage if it is safe to do so. Absorb the spill with an inert
material (e.g., vermiculite, dry sand) and place it into a suitable disposal container.[1] Ensure

the area is well-ventilated.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Methyl 6-

acetoxyhexanoate.
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Caption: Logical workflow for the disposal of Methyl 6-acetoxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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